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Compound of Interest

Compound Name: H-Gly-Gly-pNA HCl

CAS No.: 66493-42-3

Cat. No.: B1449409

Get Quote

Executive Summary
H-Gly-Gly-pNA HCl (Glycyl-glycyl-p-nitroanilide hydrochloride) is a specialized chromogenic

substrate used primarily for the kinetic characterization of Dipeptidyl Peptidase II (DPP-II) and

glycyl-specific aminopeptidases. Unlike its analog Gly-Pro-pNA—the gold standard for

Dipeptidyl Peptidase IV (DPP-IV)—this compound targets enzymes with specificity for N-

terminal Gly-Gly motifs.

This guide details the physicochemical properties, mechanistic action, and validated

experimental protocols for using H-Gly-Gly-pNA HCl in high-throughput screening and

enzymatic profiling.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
The following data consolidates the structural and physical characteristics of the compound.

Researchers must verify the salt form (HCl) as it significantly impacts solubility compared to the

free base.
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Property Specification

Chemical Name Glycyl-glycyl-p-nitroanilide hydrochloride

Common Abbreviations H-Gly-Gly-pNA HCl; Gly-Gly-4-NA

CAS Number 66493-42-3 (HCl salt)

Molecular Formula C₁₀H₁₂N₄O₄[1][2][3][4] · HCl

Molecular Weight 288.69 g/mol

Appearance White to off-white crystalline powder

Chromophore p-Nitroaniline (pNA)

Absorption Max (

)
315 nm (uncleaved); 405 nm (free pNA)

Solubility
Soluble in water (>10 mg/mL); highly soluble in

DMSO/DMF

pKa (pNA moiety)
~1.0 (Amine protonation); Assay relevant pKa

~8.0

Mechanistic Action: The Chromogenic Switch
The utility of H-Gly-Gly-pNA HCl relies on the "chromogenic switch" mechanism. The intact

peptide-pNA amide bond suppresses the resonance of the p-nitroaniline group, keeping the

solution colorless (or pale yellow) at 405 nm. Upon enzymatic hydrolysis, the release of free p-

nitroaniline results in a strong bathochromic shift, allowing for real-time kinetic monitoring.

Reaction Pathway
The reaction proceeds via nucleophilic attack by the enzyme's active site (typically a Serine or

Cysteine protease) on the carbonyl carbon of the scissile bond.
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Figure 1: Enzymatic hydrolysis pathway of H-Gly-Gly-pNA. The cleavage releases free p-

nitroaniline, which absorbs strongly at 405 nm.[5]

Target Specificity: DPP-II vs. DPP-IV
A critical distinction for researchers is the enzyme specificity. Using the wrong substrate will

lead to false negatives or poor kinetic resolution.

Feature H-Gly-Gly-pNA H-Gly-Pro-pNA

Primary Target
DPP-II (Dipeptidyl Peptidase

II), Glycyl-Aminopeptidases
DPP-IV (CD26)

Enzyme Class
Serine/Cysteine proteases

(Lysosomal)

Serine proteases

(Membrane/Circulating)

pH Optimum
Acidic to Neutral (pH 5.5 - 7.

[2]0)

Neutral to Basic (pH 7.5 - 8.

[2]5)

Specificity Constant High for Gly-Gly N-terminus High for X-Pro N-terminus

Cross-Reactivity
Low activity with DPP-IV

(<10%)
Minimal activity with DPP-II

Expert Insight: While DPP-IV can technically cleave Gly-Gly-pNA, the catalytic efficiency (

) is orders of magnitude lower than for Gly-Pro-pNA. Conversely, bacterial enzymes like
PhTET4 (from Pyrococcus horikoshii) are strict glycyl-specific aminopeptidases and show high
activity solely with Gly-Gly-pNA or Gly-pNA [1].

Experimental Protocol: Kinetic Assay
This protocol is designed for a 96-well microplate format.[6][7] It assumes the use of a standard

spectrophotometer.

Reagent Preparation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1449409/docs?utm_src=pdf-body-img#technical-guide-h-gly-gly-pna-hcl-chemical-properties-applications
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/4-Nitroaniline/
https://en.wikipedia.org/wiki/Hydrochloric_acid
https://en.wikipedia.org/wiki/Hydrochloric_acid
https://www.benchchem.com/product/b560777
https://pdf.benchchem.com/12379/The_Theoretical_Cornerstone_of_Enzyme_Activity_Measurement_A_Technical_Guide_to_p_Nitroaniline_Release_Assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Buffer (pH 7.5): 50 mM Tris-HCl, 150 mM NaCl. Note: For DPP-II specific assays, use

Citrate-Phosphate buffer at pH 5.5.

Substrate Stock (20 mM): Dissolve 5.8 mg of H-Gly-Gly-pNA HCl in 1.0 mL of dry DMSO.

Store at -20°C.

Why DMSO? While water soluble, preparing stocks in DMSO prevents hydrolytic

degradation during long-term storage.

pNA Standard: Dissolve p-nitroaniline in DMSO to create a standard curve (0 - 200 µM) to

calculate the specific extinction coefficient for your instrument.

Assay Workflow
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Figure 2: Standard kinetic assay workflow for measuring peptidase activity using H-Gly-Gly-

pNA.

Data Analysis
Calculate enzyme activity using the Beer-Lambert Law:

Where:

: Slope of the linear portion of the kinetic curve.
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: Extinction coefficient of pNA at 405 nm.[5][6][7]

Value: Typically 9,600 – 10,500 M⁻¹cm⁻¹ (pH dependent).[2]

Recommendation: Use

as a baseline, or derive experimentally [2].

: Path length (0.6 cm for 200 µL in standard 96-well plate).

Formula for Activity (Units/mL):

[2]

Validation & Troubleshooting
Self-Validating Controls
To ensure data integrity ("Trustworthiness"), every assay plate must include:

Substrate Blank: Buffer + Substrate (No Enzyme). Checks for spontaneous hydrolysis

(autolysis).

Threshold:

should be < 0.001. If higher, check buffer pH or substrate age.

Product Standard: A well containing fully hydrolyzed pNA (e.g., 100 µM). Verifies the detector

is linear and functioning at 405 nm.

Common Issues
Precipitation: If the substrate precipitates upon addition to the buffer, lower the final

concentration or increase the DMSO percentage (keep < 5% to avoid enzyme inhibition).

Non-Linearity: If the reaction curve plateaus quickly, the substrate is depleted. Dilute the

enzyme 1:10 and repeat.

Safety & Handling
Hazard: p-Nitroaniline (the cleavage product) is toxic and a potential carcinogen.
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PPE: Wear nitrile gloves and safety glasses.

Storage: Store solid H-Gly-Gly-pNA HCl at -20°C with desiccant. It is hygroscopic; allow the

vial to reach room temperature before opening to prevent condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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